Cas no 55586-54-4 (1H-PYRAZOLE-1-ETHANESULFONIC ACID, 4,5-DIHYDRO-3-METHYL-5-OXO-)

• Product Name: 1H-PYRAZOLE-1-ETHANESULFONIC ACID, 4,5-DIHYDRO-3-METHYL-5-OXO-
• CAS No: 55586-54-4
• MF: C₆H₁₀N₂O₄S
• MW: 206.219600200653
• CID: 3232192
• PubChem ID: 85844028
• Update Time: 2025-04-21

1H-PYRAZOLE-1-ETHANESULFONIC ACID, 4,5-DIHYDRO-3-METHYL-5-OXO- Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE-1-ETHANESULFONIC ACID, 4,5-DIHYDRO-3-METHYL-5-OXO-
• 4,5-Dihydro-3-methyl-5-oxo-1H-pyrazole-1-ethanesulfonic acid
• DTXSID001186390
• 55586-54-4

• Inchi： 1S/C6H10N2O4S/c1-5-4-6(9)8(7-5)2-3-13(10,11)12/h2-4H2,1H3,(H,10,11,12)
• InChI Key： STRRUDHULZPRAU-UHFFFAOYSA-N
• SMILES： S(CCN1C(CC(C)=N1)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 206.03612798Da
• Monoisotopic Mass: 206.03612798Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 95.4Ų